Cas no 57150-49-9 (1-(4-methylpiperazin-1-yl)nonan-1-one)

• Product Name: 1-(4-methylpiperazin-1-yl)nonan-1-one
• CAS No: 57150-49-9
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 946543
• PubChem ID: 303111
• Update Time: 2025-04-19

1-(4-methylpiperazin-1-yl)nonan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpiperazin-1-yl)nonan-1-one
• AC1L7219
• NSC190995
• NSC-190995
• SureCN8972731
• AKOS003873453
• DTXSID00307405
• 57150-49-9
• SCHEMBL8972731

• Inchi： 1S/C14H28N2O/c1-3-4-5-6-7-8-9-14(17)16-12-10-15(2)11-13-16/h3-13H2,1-2H3
• InChI Key： FBLSADHLDNQWGN-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCC)N1CCN(C)CC1

Computed Properties

• Exact Mass: 240.22034
• Monoisotopic Mass: 240.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.941
• Boiling Point: 355.5°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.475
• PSA: 23.55
• LogP: 2.38680